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Compound of Interest

Compound Name: 3-Ethyl-4,5-dimethyloctane

Cat. No.: B15458121

The boiling point of an alkane is a critical physical property that is significantly influenced by its
molecular structure. For isomers of the C12H26 alkane, dodecane, variations in carbon chain
branching lead to a range of boiling points. This guide provides a comparative analysis of the
boiling points of several C12H26 isomers, supported by experimental data and detailed
methodologies for boiling point determination.

Influence of Molecular Structure on Boiling Point

The boiling point of a substance is determined by the strength of the intermolecular forces that
hold its molecules together in a liquid state. For non-polar alkanes, the primary intermolecular
forces are London dispersion forces. The strength of these forces is dependent on the surface
area of the molecule.

« Straight-chain alkanes, such as n-dodecane, have a larger surface area, allowing for more
points of contact between adjacent molecules. This results in stronger London dispersion
forces and, consequently, a higher boiling point.

e Branched-chain alkanes, in contrast, are more compact and have a smaller surface area.
This reduces the opportunities for intermolecular interactions, leading to weaker London
dispersion forces and lower boiling points.

As the degree of branching increases, the molecule becomes more spherical, further
decreasing the surface area and the boiling point.
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Comparative Boiling Points of C12H26 Isomers

The following table summarizes the experimentally determined boiling points of n-dodecane

and a selection of its branched isomers. The data clearly illustrates the trend of decreasing

boiling point with increased branching.

Isomer Name

Molecular Structure

Boiling Point (°C)

n-Dodecane Straight Chain 216.3
2-Methylundecane Single Methyl Branch 210
3-Methylundecane Single Methyl Branch 210-211
4-Methylundecane Single Methyl Branch 209.8
5-Methylundecane Single Methyl Branch 207.9
) Two Methyl Branches on the
2,2-Dimethyldecane 200.12
Same Carbon
_ Two Methyl Branches on
2,4-Dimethyldecane ) 200.4
Different Carbons
) Two Methyl Branches on
2,6-Dimethyldecane ) ~220
Different Carbons
2,5,8-Trimethylnonane Three Methyl Branches 190
2,2,4,6,6-Pentamethylheptane Five Methyl Branches 177
2,2,6,6-Tetramethyloctane Four Methyl Branches 185
2,2,7,7-Tetramethyloctane Four Methyl Branches 184.7
3,3,6,6-Tetramethyloctane Four Methyl Branches Not available

Experimental Protocols for Boiling Point

Determination

The boiling points cited in this guide are determined through established experimental

techniques. The two primary methods are the Thiele Tube method for small-scale
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determinations and the distillation method for larger quantities.

Thiele Tube Method

This method is suitable for determining the boiling point of a small amount of liquid.
Apparatus:

e Thiele tube

e Thermometer

e Capillary tube (sealed at one end)

e Small test tube

e Rubber band or wire to attach the test tube to the thermometer

» Heating source (Bunsen burner or heating mantle)

» High-boiling point mineral oil

Procedure:

o A small amount of the alkane isomer is placed in the small test tube.

e The capillary tube is placed in the test tube with its open end downwards.

e The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

e The thermometer and test tube assembly are placed in the Thiele tube containing mineral oll,
ensuring the side arm is not blocked.

e The side arm of the Thiele tube is gently heated. The shape of the tube allows for the
circulation of the oil, ensuring even heating.

e As the temperature rises, the air trapped in the capillary tube will expand and escape as a
slow stream of bubbles.
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e Heating is continued until a rapid and continuous stream of bubbles emerges from the
capillary tube.

e The heat source is then removed, and the apparatus is allowed to cool.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.
This occurs when the vapor pressure of the sample equals the atmospheric pressure.

Distillation Method

For larger sample volumes, the boiling point can be determined during distillation.
Apparatus:

« Distillation flask

e Condenser

e Receiving flask

e Thermometer and adapter

e Heating mantle

 Boiling chips

Procedure:

e The alkane isomer is placed in the distillation flask along with a few boiling chips to ensure
smooth boiling.

e The distillation apparatus is assembled, with the thermometer bulb positioned just below the
side arm leading to the condenser.

e The heating mantle is turned on, and the liquid is brought to a boil.

o The vapor will rise and surround the thermometer bulb before entering the condenser.
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e The temperature at which the liquid is actively distilling and the temperature on the
thermometer remains constant is recorded as the boiling point. This temperature represents
the point at which the vapor pressure of the liquid equals the atmospheric pressure.

Logical Relationship of Molecular Structure to
Boiling Point

The following diagram illustrates the relationship between the molecular structure of alkane
iIsomers, the resulting intermolecular forces, and the observed boiling point.
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Relationship between Alkane Structure and Boiling Point

Alkane Isomer Structure
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Caption: Molecular structure's effect on boiling point.
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 To cite this document: BenchChem. [Boiling Point Variations Among C12H26 Alkane
Isomers: A Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15458121#comparing-the-boiling-points-of-c12h26-
alkane-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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